
An In-Depth Technical Guide to Ethyl 2-
Aminonicotinate: Properties, Synthesis, and

Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 2-aminonicotinate

Cat. No.: B027261 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development. It provides an in-depth exploration of Ethyl 2-
aminonicotinate, a pivotal building block in synthetic organic chemistry. Moving beyond a

simple recitation of facts, this document elucidates the causal relationships behind its

properties and provides field-proven insights into its practical application, ensuring both

scientific integrity and operational success.

Introduction and Strategic Importance
Ethyl 2-aminonicotinate, also known as Ethyl 2-aminopyridine-3-carboxylate, is a bifunctional

molecule of significant interest in medicinal chemistry and materials science.[1][2][3] Its

structure, incorporating a pyridine ring, a primary amine, and an ethyl ester, offers three distinct

points for chemical modification. This versatility makes it an invaluable starting material for the

synthesis of complex heterocyclic scaffolds, particularly fused ring systems that form the core

of many pharmacologically active compounds. Understanding its chemical behavior is not

merely an academic exercise; it is a prerequisite for its efficient and strategic deployment in

multi-step synthetic campaigns aimed at novel drug discovery.

Molecular Structure and Physicochemical
Properties
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The foundational element of Ethyl 2-aminonicotinate's utility is its molecular architecture. The

electron-donating primary amine at the 2-position and the electron-withdrawing ethyl

carboxylate at the 3-position of the pyridine ring create a unique electronic environment that

dictates its reactivity.

Caption: Chemical structure of Ethyl 2-aminonicotinate.

The key physicochemical properties of Ethyl 2-aminonicotinate are summarized below. This

data is critical for experimental design, including solvent selection, reaction temperature, and

purification strategy.

Property Value Source(s)

CAS Number 13362-26-0 [1][2][3][4]

Molecular Formula C₈H₁₀N₂O₂ [3][4]

Molecular Weight 166.18 g/mol [3]

Appearance
White to light yellow powder or

crystal
[1]

Melting Point 95-98 °C [3]

Boiling Point 266.7 °C at 760 mmHg

Purity Typically >97% [1][3][4]

Spectroscopic Characterization: A Self-Validating
Fingerprint
Spectroscopic analysis is non-negotiable for confirming the identity and purity of any chemical

intermediate. For a compound like Ethyl 2-aminonicotinate, a combination of NMR, IR, and

MS provides a comprehensive and self-validating structural fingerprint.

¹H NMR Spectroscopy: The proton NMR spectrum provides a map of the hydrogen

environments. Key expected signals include a triplet and a quartet for the ethyl group,

distinct signals for the aromatic protons on the pyridine ring, and a broad singlet for the
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amine protons which is exchangeable with D₂O. The precise chemical shifts of the aromatic

protons are diagnostic, reflecting the electronic influence of the two substituents.

¹³C NMR Spectroscopy: This technique confirms the carbon skeleton. One expects to see

eight distinct signals, including a downfield signal (>165 ppm) for the ester carbonyl carbon,

signals in the aromatic region for the five pyridine carbons, and two upfield signals for the

ethyl group carbons.

Infrared (IR) Spectroscopy: IR is exceptionally useful for identifying functional groups.[5] The

spectrum of Ethyl 2-aminonicotinate is characterized by:

N-H Stretching: Two sharp peaks in the 3300-3500 cm⁻¹ region, indicative of the

symmetric and asymmetric stretches of a primary amine. The presence of two peaks is a

crucial confirmation of the -NH₂ group.[6]

C=O Stretching: A strong, sharp absorption band around 1680-1720 cm⁻¹ corresponding

to the ester carbonyl group.

C=C and C=N Stretching: Multiple absorptions in the 1400-1600 cm⁻¹ region,

characteristic of the aromatic pyridine ring.

Mass Spectrometry (MS): This technique confirms the molecular weight. In a typical electron

ionization (EI) mass spectrum, the molecular ion peak (M⁺) should be observed at m/z =

166, confirming the molecular formula.[7]

A Validated Synthetic Workflow
The synthesis of Ethyl 2-aminonicotinate is commonly achieved through established

methodologies in heterocyclic chemistry. The following protocol represents a reliable and

scalable approach, incorporating in-process controls for a self-validating workflow.
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Caption: A validated workflow for the synthesis and purification of Ethyl 2-aminonicotinate.

Step-by-Step Protocol:
Esterification:

To a solution of 2-chloronicotinic acid in excess absolute ethanol, slowly add a catalytic

amount of concentrated sulfuric acid at 0 °C.

Heat the mixture to reflux and maintain for 4-6 hours.

Causality: The acidic catalyst protonates the carbonyl oxygen, making the carbonyl carbon

more electrophilic and susceptible to nucleophilic attack by ethanol, driving the Fischer

esterification forward.

Validation: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting acid

spot is no longer visible.

Amination:

Cool the reaction mixture to room temperature.

Transfer the mixture to a sealed pressure vessel and add a solution of aqueous ammonia.

Heat the vessel to 120-140 °C for 8-12 hours.

Causality: The chlorine atom at the 2-position of the electron-deficient pyridine ring is

susceptible to nucleophilic aromatic substitution by ammonia. The sealed vessel and heat
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are required to overcome the activation energy for this step.

Validation: Monitor by TLC or GC-MS to confirm the consumption of the intermediate, ethyl

2-chloronicotinate.

Work-up and Purification:

After cooling, carefully neutralize the reaction mixture with a saturated sodium bicarbonate

solution.

Extract the aqueous layer multiple times with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the resulting crude solid by flash column chromatography on silica gel.

Validation: The final product's purity must be assessed by HPLC or GC, with a target purity

of >98%. The structure must be unequivocally confirmed using the spectroscopic methods

outlined in Section 3.

Safety and Handling
Proper handling of Ethyl 2-aminonicotinate is essential for laboratory safety. The compound

is classified as harmful and an irritant.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:
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Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.[8]

Handle only in a well-ventilated area or a chemical fume hood.[8]

Avoid breathing dust.[8]

Wash hands thoroughly after handling.[8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] For long-term

stability, storage at 4°C, protected from light, is recommended.

Conclusion
Ethyl 2-aminonicotinate is more than just a chemical reagent; it is a versatile platform for

innovation in drug discovery and materials science. Its predictable reactivity, governed by the

interplay of its functional groups, allows for the rational design of complex molecular targets. By

adhering to validated synthetic protocols and rigorous analytical characterization, researchers

can confidently leverage the full potential of this important building block in their scientific

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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